Cas no 5214-29-9 (N,N-dimethyl-2-Pyrazinamine)

N,N-dimethyl-2-Pyrazinamine structure
N,N-dimethyl-2-Pyrazinamine structure
Product Name:N,N-dimethyl-2-Pyrazinamine
CAS No:5214-29-9
MF:C6H9N3
MW:123.155760526657
MDL:MFCD00868081
CID:1113430
PubChem ID:23483
Update Time:2025-09-23

N,N-dimethyl-2-Pyrazinamine Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-2-Pyrazinamine
    • 4-methylsulfanyl-2,7-diphenyl-8H-pyrido[2,3-d]pyrimidin-5-one
    • 4-(methylsulfanyl)-2,7-diphenylpyrido[2,3-d]pyrimidin-5(8H)-one
    • Ampyzine
    • Ampyzine [INN]
    • UNII-630GTK993N
    • (DIMETHYLAMINO)PYRAZINE
    • 630GTK993N
    • HS-4543
    • 5214-29-9
    • AKOS027441792
    • DB-403525
    • N,N-dimethylpyrazin-2-amine
    • pyrazine, 2-dimethylamino-
    • SCHEMBL160265
    • AB01563131_01
    • 2-Pyrazinamine, N,N-dimethyl-
    • Q4748577
    • UUINNXPPLPDRQX-UHFFFAOYSA-N
    • N,N-Dimethyl-2-pyrazinamine #
    • CHEMBL2110770
    • Pyrazinamine, N,N-dimethyl-
    • MDL: MFCD00868081
    • Inchi: 1S/C6H9N3/c1-9(2)6-5-7-3-4-8-6/h3-5H,1-2H3
    • InChI Key: UUINNXPPLPDRQX-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=NC=CN=1

Computed Properties

  • Exact Mass: 123.07977
  • Monoisotopic Mass: 123.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 82.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02

N,N-dimethyl-2-Pyrazinamine Pricemore >>

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